N-(4-amino-2-((2-(azepan-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[4-amino-2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H22F3N5O3S/c21-20(22,23)13-7-5-12(6-8-13)17(30)25-15-16(24)26-19(27-18(15)31)32-11-14(29)28-9-3-1-2-4-10-28/h5-8H,1-4,9-11H2,(H,25,30)(H3,24,26,27,31)
• InChI Key: CJOOHRGWMGVUHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)C(F)(F)F)N
• Molecular Formula: C20H22F3N5O3S
• Molecular Weight: 469.5 g/mol

Description

N-(4-amino-2-((2-(azepan-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H22F3N5O3S and its molecular weight is 469.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in studies exploring novel transformations of amino and carbonyl/nitrile groups in thiophenes, leading to the synthesis of derivatives like thienopyrimidines. These processes underscore the compound's role in advancing organic synthesis techniques, particularly in the context of creating new heterocyclic compounds with potential pharmacological properties (Pokhodylo et al., 2010).

Anticancer and Antimicrobial Properties

• Research has focused on the synthesis of novel compounds derived from this compound and their evaluation as anticancer and antimicrobial agents. For instance, studies have synthesized new benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds were found to inhibit COX-1/COX-2 selectively, with promising indices for COX-2 selectivity, analgesic, and anti-inflammatory activities, highlighting their potential in drug development (Abu‐Hashem et al., 2020).

Electrochemical and Physical Properties

• The compound's derivatives have been studied for their electrochemical properties. For example, azepanium ionic liquids synthesized using azepane as a starting material showed wide electrochemical windows, making them promising alternatives to electrolytes based on volatile organic compounds. This research opens avenues for the compound's application in developing safer, more efficient electrolytes for various electrochemical devices (Belhocine et al., 2011).

Synthetic Applications and Methodologies

• The compound has been pivotal in methodologies for synthesizing thiadiazolobenzamide and its complexes with Ni and Pd, showcasing its utility in creating complex molecules and metal complexes with potential applications in catalysis and material science (Adhami et al., 2012).